Cas no 2171816-08-1 (2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan)

• Product Name: 2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan
• CAS No: 2171816-08-1
• MF: C₉H₁₂Cl₂OS
• MW: 239.161979675293
• CID: 5865649
• PubChem ID: 165792904
• Update Time: 2025-08-04

2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan
• 2-chloro-5-{[(4-chlorobutyl)sulfanyl]methyl}furan
• 2171816-08-1
• EN300-1289779

• Inchi： 1S/C9H12Cl2OS/c10-5-1-2-6-13-7-8-3-4-9(11)12-8/h3-4H,1-2,5-7H2
• InChI Key： ODJSERRKNKJCSS-UHFFFAOYSA-N
• SMILES： ClCCCCSCC1=CC=C(O1)Cl

Computed Properties

• Exact Mass: 237.9985916g/mol
• Monoisotopic Mass: 237.9985916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan

Introduction to 2-Chloro-5-{(4-Chlorobutyl)sulfanylmethyl}furan (CAS No. 2171816-08-1)

2-Chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan, with the CAS number 2171816-08-1, is a unique and intriguing compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of furans, which are five-membered heterocyclic compounds containing an oxygen atom. The presence of a chlorine atom and a sulfanyl group in its structure imparts distinctive chemical properties and reactivity, making it a valuable building block for the synthesis of more complex molecules.

The molecular formula of 2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan is C₉H₁₀Cl₂OS, and its molecular weight is approximately 233.1 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents, which are crucial factors for its use in synthetic processes. The chlorine atoms in the molecule can serve as reactive sites for further functionalization, allowing for the introduction of various substituents to tailor the properties of the final product.

In the realm of medicinal chemistry, 2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan has shown promise as a precursor for the development of novel therapeutic agents. Recent studies have explored its potential as a scaffold for designing drugs targeting specific biological pathways. For instance, researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The sulfanyl group in the molecule plays a crucial role in modulating its biological activity by facilitating interactions with target proteins.

Beyond medicinal applications, 2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the synthesis of functional polymers and coatings. A study published in the Journal of Polymer Science demonstrated that polymers derived from this compound exhibit enhanced mechanical strength and thermal stability, making them suitable for use in high-performance applications such as aerospace and electronics.

The synthesis of 2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan typically involves multi-step reactions, starting from readily available starting materials. One common approach is to react 5-bromofuran-2-carbaldehyde with 4-chlorobutylthiol in the presence of a base, followed by chlorination to introduce the second chlorine atom. This synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

The environmental impact of 2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan is another important consideration. Recent research has focused on developing greener synthetic methods that minimize waste generation and reduce the use of hazardous reagents. For example, a study conducted at the University of Cambridge explored the use of catalytic systems to improve the efficiency and sustainability of the synthesis process. These advancements not only enhance the environmental profile of the compound but also align with global efforts to promote sustainable chemistry practices.

In conclusion, 2-chloro-5-{(4-chlorobutyl)sulfanylmethyl}furan (CAS No. 2171816-08-1) is a versatile compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is poised to play a significant role in advancing various scientific fields.